Cas no 1631981-66-2 (2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]acetonitrile)

• Product Name: 2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]acetonitrile
• CAS No: 1631981-66-2
• MF: C₁₂H₁₆BN₃O₂
• MW: 245.085342407227
• CID: 5275513
• PubChem ID: 129946697
• Update Time: 2026-03-09

2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetonitrile
• 2-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]acetonitrile
• G74691
• DB-413065
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidineacetonitrile
• KQTOHZRTLWXZLB-UHFFFAOYSA-N
• CS-0256156
• 1631981-66-2

• Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-7-15-10(5-6-14)16-8-9/h7-8H,5H2,1-4H3
• InChI Key： KQTOHZRTLWXZLB-UHFFFAOYSA-N
• SMILES： C(#N)CC1=NC=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 245.1335569g/mol
• Monoisotopic Mass: 245.1335569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų